Cas no 1350640-82-2 (1-Bromo-4-cyclobutoxy-benzene)

• Product Name: 1-Bromo-4-cyclobutoxy-benzene
• CAS No: 1350640-82-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 2111753
• Update Time: 2025-06-08

1-Bromo-4-cyclobutoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(cyclobutyloxy)Benzene
• 1-Bromo-4-cyclobutoxy-benzene
• 1-Bromo-4-cyclobutoxybenzene
• UYSFQHGZDYGZPG-UHFFFAOYSA-N
• 4-bromo-1-(cyclobutyloxy)benzene
• Benzene, 1-bromo-4-(cyclobutyloxy)-

• Inchi： 1S/C10H11BrO/c11-8-4-6-10(7-5-8)12-9-2-1-3-9/h4-7,9H,1-3H2
• InChI Key： UYSFQHGZDYGZPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Topological Polar Surface Area: 9.2

1-Bromo-4-cyclobutoxy-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-4-cyclobutoxy-benzene

Introduction to 1-Bromo-4-cyclobutoxy-benzene (CAS No. 1350640-82-2)

1-Bromo-4-cyclobutoxy-benzene, with the CAS number 1350640-82-2, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a cyclobutoxy group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic pathways and drug development processes.

The molecular formula of 1-Bromo-4-cyclobutoxy-benzene is C₁₀H₁₁BrO, and its molecular weight is approximately 219.1 g/mol. The compound is typically a colorless liquid at room temperature, with a boiling point around 195°C and a melting point of -35°C. These physical properties are crucial for its handling and storage in laboratory settings.

In recent years, 1-Bromo-4-cyclobutoxy-benzene has been extensively studied for its potential applications in the synthesis of bioactive molecules. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 1-Bromo-4-cyclobutoxy-benzene in the development of novel anti-inflammatory agents. The cyclobutoxy group was found to enhance the lipophilicity and bioavailability of the final compounds, making them more effective in treating inflammatory conditions.

Beyond pharmaceuticals, 1-Bromo-4-cyclobutoxy-benzene has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers and coatings. The bromine atom provides a reactive site for further functionalization, allowing for the creation of materials with tailored properties such as improved mechanical strength and thermal stability.

The synthetic versatility of 1-Bromo-4-cyclobutoxy-benzene is further demonstrated by its use in cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. A recent study published in Organic Letters reported the successful use of 1-Bromo-4-cyclobutoxy-benzene in Suzuki-Miyaura coupling reactions to synthesize a series of substituted biphenyls. The high yield and selectivity observed in these reactions underscore the compound's utility as a reliable starting material.

In addition to its synthetic applications, 1-Bromo-4-cyclobutoxy-benzene has been investigated for its environmental impact. A study conducted by the Environmental Protection Agency (EPA) evaluated the biodegradability and toxicity of this compound. The results indicated that while it is not highly toxic to aquatic organisms, proper handling and disposal practices are still recommended to minimize environmental exposure.

The safety profile of 1-Bromo-4-cyclobutoxy-benzene is another important consideration for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, it is advisable to handle it with appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

In conclusion, 1-Bromo-4-cyclobutoxy-benzene (CAS No. 1350640-82-2) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and favorable chemical properties make it an essential building block for developing novel compounds with enhanced biological activity and material performance. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in various scientific disciplines.